![molecular formula C8H7N3O4S2 B2991474 Methyl 2-[(5-nitroimidazo[2,1-b][1,3]thiazol-6-yl)sulfanyl]acetate CAS No. 339008-01-4](/img/structure/B2991474.png)
Methyl 2-[(5-nitroimidazo[2,1-b][1,3]thiazol-6-yl)sulfanyl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[(5-nitroimidazo[2,1-b][1,3]thiazol-6-yl)sulfanyl]acetate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in a variety of experimental settings. In
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives, including Methyl 2-[(5-nitroimidazo[2,1-b][1,3]thiazol-6-yl)sulfanyl]acetate, have been found to exhibit significant antimicrobial activities . For instance, Guzeldemirci and Kucukbasmac synthesized a series of 2-alkyl/arylamino-5-((6-(4 bromo phenyl) imidazo[2,1-b]thiazol-3-yl) methyl)-1,3,4-thiadiazoles derivatives, and the antimicrobial activities of the different compounds were tested by the microbroth dilution technique .
Antifungal Activity
Thiazole compounds have been found to have antifungal properties. For example, Abafungin is a thiazole derivative that is used as an antifungal agent .
Anticancer Activity
Thiazole derivatives have been found to have anticancer properties. Tiazofurin, a thiazole derivative, is used in cancer treatment .
Anti-Alzheimer Activity
Thiazole derivatives have been found to have anti-Alzheimer properties .
Antihypertensive Activity
Thiazole derivatives have been found to have antihypertensive properties .
Antioxidant Activity
Thiazole derivatives have been found to have antioxidant properties .
Hepatoprotective Activity
Thiazole derivatives have been found to have hepatoprotective properties .
Industrial Applications
In addition to their medicinal uses, thiazole derivatives are also used in various industrial applications such as photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores .
Mechanism of Action
Target of Action
It is known that thiazoles, a class of compounds to which this molecule belongs, are found in many biologically active compounds . These include antimicrobial, antiretroviral, antifungal, and antineoplastic drugs , suggesting a wide range of potential targets.
Biochemical Pathways
Thiazoles are known to be involved in a wide range of biological activities , suggesting that this compound could potentially interact with multiple pathways.
Result of Action
Given the presence of the nitroimidazole and thiazole groups, it’s plausible that the compound could have a range of effects, potentially including antimicrobial, antiviral, antifungal, or anticancer activity .
properties
IUPAC Name |
methyl 2-(5-nitroimidazo[2,1-b][1,3]thiazol-6-yl)sulfanylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O4S2/c1-15-5(12)4-17-6-7(11(13)14)10-2-3-16-8(10)9-6/h2-3H,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZGGFVXNIONDRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1=C(N2C=CSC2=N1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.